Cas no 121148-00-3 (O1-tert-butyl O2-methyl (2S,4R)-4-aminopyrrolidine-1,2-dicarboxylate)

• Product Name: O1-tert-butyl O2-methyl (2S,4R)-4-aminopyrrolidine-1,2-dicarboxylate
• CAS No: 121148-00-3
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• MDL: MFCD01861782
• CID: 63539
• PubChem ID: 7009918
• Update Time: 2025-04-18

O1-tert-butyl O2-methyl (2S,4R)-4-aminopyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (2S,4R)-4-amino-1-Boc-pyrrolidine-2-carboxylate
• 1-tert-Butyl 2-methyl (2S,4R)-4-aminopyrrolidine-1,2-dicarboxylate
• (2S,4R)-1-tert-Butyl 2-methyl 4-aminopyrrolidine-1,2-dicarboxylate
• (2S,4S)-1-tert-butyl 2-methyl 4-aminopyrrolidine-1,2-dicarboxylate
• 1,2- Pyrrolidinedicarboxylic acid, 4-amino-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R)-
• BenzeneethanaMine, 2-Methoxy-, (Hydrochloride)
• N-Boc-trans-4-amino-L-proline methyl ester
• N-Boc-tAmp-OMe
• PIP002
• N-Boc-trans-4-aMino-proline Methyl ester
• trans-4-Amino-N-Boc-L-proline methyl ester
• N-Boc-trans-4-amino-L-proline methyl ester-4
• trans-4-Amino-1-Boc-2-pyrrolidinecarboxylic acid methyl ester
• 1-tert-butyl 2-methyl trans-4-aminopyrrolidine-1,2-dicarboxylate
• trans-1-tert-Butyl 2-methyl 4-aminopyrrolidine-1,2-dicarboxylate
• O1-tert-butyl O2-methyl (2S,4R)-4-aminopyrrolidine-1,2-dicarboxylate
• (2S,4R)-4-Amino-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• 1-t-butyl 2-methyl (2S,4R)-4-aminopyrrolidine-1,2-dicarboxylate
• 1,2-PYRROLIDINEDICARBOXYLIC ACID, 4-AMINO-, 1-(1,1-DIMETHYLETHYL) 2-METHYL ESTER, (2S,4R)-
• IOLQYMRFIIVPMQ-SFYZADRCSA-N
• SCHEMBL670493
• Methyl (2S,4R)-4-amino-1-tert-butoxycarbonylpyrrolidine-2-carboxylate
• trans-1-tert-Butyl2-methyl4-aminopyrrolidine-1,2-dicarboxylate
• AMY4375
• Methyl (2S,4R)-1-(tert-butoxycarbonyl)-4-aminopyrrolidine-2-carboxylate
• DTXSID40426588
• trans-4-amino-n-tert-butoxycarbonyl-l-proline methyl ester
• 121148-00-3
• 1-O-tert-butyl 2-O-methyl (2S,4R)-4-aminopyrrolidine-1,2-dicarboxylate
• (2S,4R)-4-amino-1-t-butoxycarbonyl-2-methoxycarbonylpyrrolidine
• 1-tert-Butyl 2-methyl (2S,4R)-4-amino-1,2-pyrrolidinedicarboxylate
• n-tert-butoxycarbonyl-trans-4-amino-l-proline methyl ester
• 1-t-butyl 2-methyl(2s,4r)-4-aminopyrrolidine-1,2-dicarboxylate
• (2S,4R)-4-amino-1-t- butoxycarbonyl-2-methoxycarbonylpyrrolidine
• CS-M1798
• 396729-84-3
• AKOS016843354
• MFCD01861782
• DS-11136
• EN300-88034
• methyl(2s,4r)-4-amino-1-tert-butoxycarbonylpyrrolidine-2-carboxylate
• 1-tert-Butyl 2-methyl (2S,4R
• 1-(tert-butyl) 2-methyl (2S,4R)-4-aminopyrrolidine-1,2-dicarboxylate
• 828-192-9
• DTXCID60377422

• MDL： MFCD01861782
• Inchi： 1S/C11H20N2O4/c1-11(2,3)17-10(15)13-6-7(12)5-8(13)9(14)16-4/h7-8H,5-6,12H2,1-4H3/t7-,8+/m1/s1
• InChI Key： IOLQYMRFIIVPMQ-SFYZADRCSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H](C[C@H]1C(=O)OC)N)=O

Computed Properties

• Exact Mass: 244.14200
• Monoisotopic Mass: 244.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.9A^2
• XLogP3: 0.3

Experimental Properties

• Color/Form: Light-red to Brown Sticky Oil to Semi-Solid
• Density: 1.151
• Boiling Point: 320.7°C at 760 mmHg
• Flash Point: 147.7°C
• Refractive Index: 1.49
• PSA: 81.86000
• LogP: 1.13430

O1-tert-butyl O2-methyl (2S,4R)-4-aminopyrrolidine-1,2-dicarboxylate Security Information

• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C